Cas no 88742-96-5 (1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)-
• CAS No: 88742-96-5
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 622503
• PubChem ID: 937067
• Update Time: 2025-06-14

1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)-
• 5-(2,2-diphenylethyl)-1,3,4-thiadiazol-2-amine
• 5-(2,2-Diphenyl-ethyl)-[1,3,4]thiadiazol-2-ylamine
• MLS000556414
• CS-0360539
• HMS2384G13
• DTXSID80359083
• AKOS005520841
• SMR000147731
• VS-09398
• CHEMBL1399625
• 88742-96-5
• Oprea1_431417

• Inchi： 1S/C16H15N3S/c17-16-19-18-15(20-16)11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14H,11H2,(H2,17,19)
• InChI Key： MBAWYSQPIPBCDW-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.09866866g/mol
• Monoisotopic Mass: 281.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80Ų

Additional information on 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)-

Exploring the Properties and Applications of 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- (CAS No. 88742-96-5)

The compound 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- (CAS No. 88742-96-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thiadiazole derivative is characterized by a five-membered ring containing both nitrogen and sulfur atoms, which contributes to its diverse chemical reactivity and biological activity. Researchers have been particularly interested in exploring its potential as a pharmacophore in drug discovery, given the growing demand for novel therapeutic agents in the pharmaceutical industry.

One of the most intriguing aspects of 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- is its molecular architecture. The presence of the diphenylethyl moiety attached to the thiadiazole ring enhances its lipophilicity, making it a promising candidate for crossing biological membranes. This property is particularly relevant in the context of drug delivery systems, a hot topic in current biomedical research. Scientists are actively investigating how such compounds can be optimized to improve bioavailability and target specificity, addressing one of the most frequently asked questions in medicinal chemistry forums.

In the realm of material science, CAS No. 88742-96-5 has shown potential as a building block for advanced functional materials. Its conjugated system and electron-rich nature make it suitable for applications in organic electronics, particularly in the development of organic semiconductors. This aligns perfectly with the current global push toward sustainable and flexible electronic devices, a subject that consistently ranks high in scientific search queries. The compound's ability to participate in π-π stacking interactions further enhances its utility in creating ordered molecular assemblies.

The synthetic versatility of 5-(2,2-diphenylethyl)-1,3,4-thiadiazol-2-amine has made it a valuable intermediate in organic synthesis. Recent publications have highlighted its role in multicomponent reactions, which are increasingly popular due to their atom economy and efficiency. This aspect resonates with the growing emphasis on green chemistry principles in modern laboratories. Many researchers are searching for information about sustainable synthetic methodologies, and this compound offers interesting possibilities in this regard.

From an analytical perspective, the characterization of 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- presents several interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its structure and purity. The interpretation of these analytical data has become a common discussion point in online chemistry communities, reflecting the compound's complexity and the need for precise characterization methods in modern chemical research.

In the context of structure-activity relationships (SAR), modifications to the thiadiazole core of this compound have shown significant effects on its biological properties. This observation has spurred numerous research initiatives aimed at developing structure-based drug design strategies. The pharmaceutical industry's continuous search for novel bioactive scaffolds makes this compound particularly relevant to current drug discovery efforts, as evidenced by the increasing number of related patent applications in recent years.

The stability profile of CAS No. 88742-96-5 under various conditions has also been a subject of investigation. Understanding its degradation pathways and storage requirements is crucial for practical applications, especially in pharmaceutical formulations. These aspects frequently appear in technical queries from professionals working in chemical development and quality control departments, highlighting the practical importance of such studies.

Looking toward future applications, researchers are exploring the potential of 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- in catalysis and coordination chemistry. The nitrogen atoms in the thiadiazole ring can serve as potential ligands for metal ions, opening up possibilities in the design of novel metal-organic frameworks (MOFs) and catalytic systems. This aligns with the current scientific community's focus on developing efficient and selective catalysts for industrial processes.

In conclusion, 1,3,4-Thiadiazol-2-amine, 5-(2,2-diphenylethyl)- represents a fascinating case study in the intersection of fundamental chemistry and applied research. Its unique structural features, combined with its diverse potential applications, make it a compound of significant interest across multiple scientific disciplines. As research continues to uncover new properties and applications for this molecule, it is likely to remain an important subject of investigation in both academic and industrial settings.